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Compound of Interest

Compound Name: 3,5-Dihydroxybenzyl alcohol

Cat. No.: B135415 Get Quote

Material Safety Data Sheet: 3,5-Dihydroxybenzyl
Alcohol
An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the material safety information for 3,5-
Dihydroxybenzyl alcohol (CAS No. 29654-55-5), also known as 5-(Hydroxymethyl)resorcinol.

The information is compiled to meet the needs of professionals in research and drug

development, focusing on data presentation, experimental context, and clear visual guides for

safety protocols.

Core Safety Information
3,5-Dihydroxybenzyl alcohol is classified as a hazardous chemical according to the 2012

OSHA Hazard Communication Standard (29 CFR 1910.1200).[1][2] The primary hazards

identified are skin irritation, serious eye irritation, and potential respiratory irritation.[1][2][3]

Quantitative Data Summary
The following tables summarize the available quantitative data for 3,5-Dihydroxybenzyl
alcohol. It is important to note that specific quantitative toxicological data, such as LD50 and

LC50 values, are not readily available in the public domain for this compound.

Table 1: Physical and Chemical Properties
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Property Value Source

Molecular Formula C₇H₈O₃ [3][4]

Molecular Weight 140.14 g/mol [3][4]

Appearance
Off-white to beige-pink or gray

crystalline powder
[5]

Melting Point 181-186 °C (decomposes) [3][6]

Solubility
Soluble in DMSO and

methanol.[5][7]
[5][7]

Purity ≥98% [3]

Table 2: Toxicological Data

Parameter Value Classification Source

Acute Toxicity
No information

available
Not Classified [1]

Skin

Corrosion/Irritation
Causes skin irritation Category 2 [1][2]

Serious Eye

Damage/Irritation

Causes serious eye

irritation
Category 2 [1][2]

Specific Target Organ

Toxicity (Single

Exposure)

May cause respiratory

irritation
Category 3 [1][2]

Carcinogenicity

Not classified as a

carcinogen by IARC,

NTP, or OSHA

Not Classified [3]

Table 3: Handling and Storage
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Parameter Recommendation Source

Handling

Avoid contact with skin and

eyes. Do not breathe dust. Use

only in a well-ventilated area.

Wash hands thoroughly after

handling.

[1][3]

Storage

Store in a well-ventilated

place. Keep container tightly

closed. Store locked up.

[1][3]

Incompatible Materials

Acids, Strong oxidizing agents,

Acid anhydrides, Acid

chlorides.

[1]

Experimental Protocols
While specific experimental reports on the toxicology of 3,5-Dihydroxybenzyl alcohol are not

publicly available, the hazard classifications provided in safety data sheets are typically based

on standardized testing protocols. The following are detailed methodologies for the key

experiments relevant to the identified hazards.

Skin Irritation Testing (Based on OECD Guideline 439: In
Vitro Skin Irritation)
This test method uses reconstructed human epidermis (RhE) models to assess the potential of

a substance to cause skin irritation.

Tissue Preparation: Three-dimensional RhE models, such as EpiDerm™ or EpiSkin™, are

pre-incubated in a defined culture medium.

Test Substance Application: A precise amount of the test substance (in this case, 3,5-
Dihydroxybenzyl alcohol) is applied topically to the surface of the RhE tissue. A negative

control (e.g., phosphate-buffered saline) and a positive control (e.g., 5% sodium dodecyl

sulfate) are run in parallel.
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Exposure and Incubation: The tissues are exposed to the test substance for a defined

period, typically 60 minutes, at 37°C in a humidified incubator.

Post-Exposure: The test substance is thoroughly rinsed from the tissue surface. The tissues

are then transferred to fresh culture medium and incubated for approximately 42 hours to

allow for the development of cytotoxic effects.

Viability Assessment: Cell viability is measured using a quantitative assay, most commonly

the MTT assay. In this assay, viable cells convert the yellow MTT tetrazolium salt into a

purple formazan product, which is then extracted and measured spectrophotometrically.

Classification: A substance is classified as a skin irritant (Category 2) if the mean tissue

viability is reduced to 50% or less of the negative control.

Eye Irritation Testing (Based on OECD Guideline 405:
Acute Eye Irritation/Corrosion)
This in vivo test evaluates the potential of a substance to cause eye irritation or damage.

Animal Model: The test is typically conducted on healthy, young adult albino rabbits.

Test Substance Administration: A single dose of the test substance (e.g., 0.1 mL of a liquid or

100 mg of a solid like 3,5-Dihydroxybenzyl alcohol) is instilled into the conjunctival sac of

one eye of the animal. The other eye remains untreated and serves as a control.

Observation: The eyes are examined for signs of irritation at 1, 24, 48, and 72 hours after

application. Observations include the cornea (opacity), iris (inflammation), and conjunctiva

(redness and swelling).

Scoring: The severity of the observed lesions is scored according to a standardized system.

Classification: The classification of the substance as an eye irritant (Category 2) is based on

the severity and reversibility of the observed ocular lesions.

Mandatory Visualizations
Logical Workflow for Laboratory Exposure
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The following diagram illustrates a logical workflow for handling a hypothetical laboratory

exposure to 3,5-Dihydroxybenzyl alcohol.

Exposure Event

Immediate Assessment

First Aid Measures

Medical Attention

Exposure to 3,5-Dihydroxybenzyl Alcohol Occurs

Identify Route of Exposure

Skin Contact

Skin

Eye Contact

Eyes

Inhalation

Inhalation

Ingestion

Ingestion

Wash with plenty of soap and water.
Remove contaminated clothing.

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do.

Move to fresh air.
If breathing is difficult, give oxygen.

Clean mouth with water.
Do NOT induce vomiting.

Seek Medical Advice/Attention

If irritation persists If irritation persists If feeling unwell

Provide SDS to medical personnel

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b135415?utm_src=pdf-body
https://www.benchchem.com/product/b135415?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b135415?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Workflow for handling laboratory exposure to 3,5-Dihydroxybenzyl alcohol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. fishersci.com [fishersci.com]

2. sds.metasci.ca [sds.metasci.ca]

3. fishersci.com [fishersci.com]

4. 3,5-Dihydroxybenzyl alcohol | C7H8O3 | CID 34661 - PubChem
[pubchem.ncbi.nlm.nih.gov]

5. ntp.niehs.nih.gov [ntp.niehs.nih.gov]

6. gyansanchay.csjmu.ac.in [gyansanchay.csjmu.ac.in]

7. assets.thermofisher.cn [assets.thermofisher.cn]

To cite this document: BenchChem. [3,5-Dihydroxybenzyl alcohol material safety data sheet
(MSDS) information]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b135415#3-5-dihydroxybenzyl-alcohol-material-safety-
data-sheet-msds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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